Cas no 1177338-14-5 (4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine)

• Product Name: 4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine
• CAS No: 1177338-14-5
• MF: C₁₅H₁₈N₄S
• MW: 286.395221233368
• MDL: MFCD16631702
• CID: 4561661
• PubChem ID: 45496430
• Update Time: 2025-06-30

4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine

• MDL： MFCD16631702
• Inchi： 1S/C15H18N4S/c1-2-12-5-3-6-13-14(12)18-15(20-13)17-7-4-9-19-10-8-16-11-19/h3,5-6,8,10-11H,2,4,7,9H2,1H3,(H,17,18)
• InChI Key： TYPHLSGMMOKZNT-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(CC)=C2N=C1NCCCN1C=NC=C1

Additional information on 4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine

4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1177338-14-5): A Comprehensive Overview

4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine (CAS No. 1177338-14-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as EIBT for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of EIBT.

Chemical Structure and Synthesis

The chemical structure of 4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine is defined by its benzothiazole core and the presence of an imidazole moiety. The benzothiazole ring system is a well-known scaffold in medicinal chemistry due to its versatile biological activities, including antimicrobial, antifungal, and anticancer properties. The imidazole group, on the other hand, is a common functional group found in many biologically active compounds, such as histamine and some antifungal agents.

The synthesis of EIBT typically involves a multi-step process. One common approach is to start with 2-amino-benzothiazole and react it with 3-(1H-imidazol-1-yl)propylamine in the presence of an appropriate coupling reagent. The ethylation step can be achieved using ethyl iodide or a similar alkylating agent. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and solvent-free conditions.

Biological Activities

EIBT has been extensively studied for its potential therapeutic applications. One of the most notable biological activities of this compound is its antiproliferative effect on cancer cells. Research has shown that EIBT can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, EIBT has also demonstrated significant anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes EIBT a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of EIBT has been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that EIBT exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine.

Toxicological studies have demonstrated that EIBT has a low toxicity profile at therapeutic doses. However, like many small molecules, it may exhibit dose-dependent toxicity at higher concentrations. Therefore, careful dose optimization is essential to ensure safety and efficacy in clinical applications.

Clinical Trials and Future Prospects

The promising preclinical results of EIBT have led to its advancement into clinical trials. Several phase I and II trials are currently underway to evaluate the safety and efficacy of EIBT in various indications. Early clinical data have shown that the compound is well-tolerated by patients and exhibits significant therapeutic benefits.

In addition to ongoing clinical trials, researchers are exploring combination therapies involving EIBT strong>. For example, combining < strong >EIBT< / strong > with standard chemotherapy agents has shown synergistic effects in preclinical models of cancer. This approach may enhance treatment outcomes while reducing side effects associated with high-dose chemotherapy. p > < p >Furthermore< , recent advances in drug delivery technologies have opened new avenues for improving the therapeutic index of< strong >EIBT< / strong > . Nanoparticle-based delivery systems have been developed to enhance the solubility< , stability< , and targeted delivery of< strong >EIBT< / strong > . These innovations hold great promise for optimizing its clinical performance. p > < p >< strong >Conclusion< / strong > p > < p >< strong >4-Ethyl-N-[3-(1H-imidazol-1-yl)propyl]-1< , 3-benzothiazol-2-amine (CAS No.< span style="font-weight: bold;"> 1177338-14-5 span > ) is a promising compound with diverse biological activities< . Its unique chemical structure< , favorable pharmacokinetic profile< , and low toxicity make it an attractive candidate for further development in medicinal chemistry.< / p > < p >The ongoing clinical trials and innovative drug delivery strategies underscore the potential of< strong >EIBT< / strong > to address unmet medical needs.< As research continues to advance our understanding of this compound< , it is likely that new applications will emerge< , further solidifying its importance in the field of pharmaceuticals.< / p > article > response >